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Compound of Interest

Compound Name: 2-lodo-5-nitrotoluene

Cat. No.: B1294305

Essential Safety and Handling Guide for 2-lodo-5-
nitrotoluene

For Immediate Use by Laboratory Professionals

This document provides critical safety, handling, and disposal protocols for 2-lodo-5-
nitrotoluene (CAS No: 5326-38-5). The following procedures are designed to ensure the
safety of researchers, scientists, and drug development professionals by providing clear,
actionable, and step-by-step guidance. Adherence to these protocols is essential to mitigate
risks associated with this chemical.

Hazard Identification and Personal Protective Equipment
(PPE)

2-lodo-5-nitrotoluene is a hazardous substance that can cause skin irritation, serious eye
irritation, and respiratory irritation.[1][2][3] Appropriate personal protective equipment is
mandatory to prevent exposure.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles or

eyeshields.[2]

Protects eyes from dust
particles and potential

splashes.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents direct skin contact

with the chemical.

Body Protection

Laboratory coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

NIOSH-approved N95 dust
mask or higher.[2]

Minimizes inhalation of dust
particles, especially when
handling the solid form. To be
used in a well-ventilated area

or fume hood.

Quantitative Data Summary

The following table summarizes key quantitative data for 2-lodo-5-nitrotoluene.

Table 2: Physical and Chemical Properties of 2-lodo-5-nitrotoluene

Property Value Source

Molecular Formula C7HeINO2 PubChem[1]

Molecular Weight 263.03 g/mol PubChem[1]

Appearance Hight yellow to brown ChemicalBook[4]
powder/crystal

Melting Point 103-107 °C ChemicalBook][3][4]

Boiling Point 309.2 + 30.0 °C (Predicted) ChemicalBook[4]

Density 1.883 + 0.06 g/cm? (Predicted) = ChemicalBook[4]

CAS Number 5326-38-5 Sigma-Aldrich[2]
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Hazard Classification

Table 3: GHS Hazard and Precautionary Statements

Classification Code Description

Skin Irritation (Category 2),

) ) ) Eye Irritation (Category 2),
Skin Irrit. 2, Eye Irrit. 2, STOT -~ .
Hazard Class SE 3 Specific Target Organ Toxicity -
Single Exposure (Category 3)

[1](21[3]

Causes skin irritation. Causes
serious eye irritation. May

Hazard Statements H315, H319, H335 ) o
cause respiratory irritation.[2]

[5]

Avoid breathing dust. Wash
skin thoroughly after handling.
Use only outdoors or in a well-
ventilated area. Wear
protective gloves/eye
protection. IF ON SKIN: Wash
with plenty of water. IF IN

P261, P264, P271, P280,
Precautionary Statements P302+P352,

P305+P351+P338 ) ) )
EYES: Rinse cautiously with

water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[5][6]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for laboratory safety. The following
workflow provides a logical sequence of operations for working with 2-lodo-5-nitrotoluene.
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Caption: Workflow for Safe Handling of 2-lodo-5-nitrotoluene.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1294305?utm_src=pdf-body-img
https://www.benchchem.com/product/b1294305?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Experimental Protocol: General Laboratory Handling

This protocol outlines the standard procedure for weighing and using solid 2-lodo-5-
nitrotoluene in a laboratory setting.

e Preparation:
o Ensure the chemical fume hood is operational and the work area is clean and uncluttered.
o Don all required PPE as specified in Table 1.
o Assemble all necessary equipment (e.g., spatula, weigh boat, glassware, solvent).

e Handling and Use:

o Perform all manipulations of solid 2-lodo-5-nitrotoluene within the fume hood to minimize
inhalation risk.

o Carefully weigh the desired amount of the chemical onto a weigh boat. Avoid generating
dust.

o Transfer the solid to the reaction vessel.

o Proceed with the experimental procedure (e.g., dissolution in a solvent, addition to a
reaction mixture).

e Cleanup:
o Decontaminate all glassware and surfaces that have come into contact with the chemical.

o Wipe down the work area in the fume hood.

Disposal Plan

Proper disposal of 2-lodo-5-nitrotoluene and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

o Waste Segregation: 2-lodo-5-nitrotoluene is a halogenated organic compound.[7] All waste
containing this chemical, including contaminated consumables (e.g., gloves, weigh boats,
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paper towels), must be collected in a designated "Halogenated Organic Waste" container.[7]
Do not mix with non-halogenated waste.

o Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"
"Halogenated Organic Waste," and the chemical name.

o Storage: Store the sealed waste container in a designated and well-ventilated secondary
containment area until it is collected for disposal.

e Arranging Disposal: Follow your institution's procedures for arranging the pickup of
hazardous waste by the Environmental Health and Safety (EHS) department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-lodo-5-nitrotoluene | C7TH6INO2 | CID 79225 - PubChem [pubchem.ncbi.nim.nih.gov]

2. 2-F-5-AEEFE 97% | Sigma-Aldrich [sigmaaldrich.com]

3. CAS # 5326-38-5, 2-lodo-5-nitrotoluene, 1-lodo-2-methyl-4-nitrobenzene - chemBlink
[ww.chemblink.com]

e 4.2-10DO-5-NITROTOLUENE price,buy 2-I0DO-5-NITROTOLUENE - chemicalbook
[chemicalbook.com]

e 5.2-10DO-5-NITROTOLUENE | 5326-38-5 [amp.chemicalbook.com]

e 6. 2-lodo-5-nitrotoluene | 5326-38-5 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

e 7. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 2-lodo-5-
nitrotoluene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294305#personal-protective-equipment-for-
handling-2-iodo-5-nitrotoluene]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/pdf/Proper_Disposal_of_2_Iodo_5_m_tolyl_oxazole_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1294305?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodo-5-nitrotoluene
https://www.sigmaaldrich.com/HK/zh/product/aldrich/591033
http://ww.chemblink.com/products/5326-38-5.htm
http://ww.chemblink.com/products/5326-38-5.htm
https://www.chemicalbook.com/price-india/2-IODO-5-NITROTOLUENE.htm
https://www.chemicalbook.com/price-india/2-IODO-5-NITROTOLUENE.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB3184163.htm
https://www.tcichemicals.com/SG/en/p/I0992
https://www.tcichemicals.com/SG/en/p/I0992
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Iodo_5_m_tolyl_oxazole_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1294305#personal-protective-equipment-for-handling-2-iodo-5-nitrotoluene
https://www.benchchem.com/product/b1294305#personal-protective-equipment-for-handling-2-iodo-5-nitrotoluene
https://www.benchchem.com/product/b1294305#personal-protective-equipment-for-handling-2-iodo-5-nitrotoluene
https://www.benchchem.com/product/b1294305#personal-protective-equipment-for-handling-2-iodo-5-nitrotoluene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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